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For researchers, scientists, and professionals in drug development, the selection of appropriate

organic pigments is a critical decision impacting formulation stability, performance, and

aesthetics. This guide provides an objective comparison of Pigment Red 57:1 against other

widely used organic red pigments: Pigment Red 170, Pigment Red 122, and Pigment Red 254.

The comparison is based on key performance indicators supported by standardized

experimental methodologies.

Overview of Compared Pigments
Pigment Red 57:1 (PR 57:1), also known as Lithol Rubine, is a monoazo calcium salt lake

pigment. It is a cost-effective option widely recognized for its brilliant bluish-red shade and high

tinting strength.[1][2][3] It serves as a standard magenta in the printing ink industry and also

finds applications in plastics and coatings.[1][4]

Pigment Red 170 (PR 170) is a Naphthol AS pigment known for its strong bluish-red color,

excellent lightfastness, and transparency.[5][6] It is frequently used in demanding applications

such as automotive and industrial coatings.[5][7]

Pigment Red 122 (PR 122), a quinacridone pigment, is a high-performance pigment offering a

vibrant bluish-red or magenta hue.[8][9] It is distinguished by its exceptional lightfastness, heat

stability, and chemical resistance, making it suitable for automotive coatings, high-end printing

inks, and plastics.[8][9][10]
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Pigment Red 254 (PR 254) belongs to the diketo-pyrrolo-pyrrole (DPP) class of pigments. It

provides a bright, neutral red color with outstanding fastness properties, including excellent

lightfastness and heat stability.[11][12][13] Its primary applications are in automotive coatings

and high-performance plastics.[13][14]

Quantitative Performance Comparison
The following tables summarize the key performance characteristics of the selected organic red

pigments based on available technical data. It is important to note that the values presented

are typical and may vary depending on the specific grade, particle size, and application

medium.

Table 1: General and Physical Properties

Property
Pigment Red
57:1

Pigment Red
170

Pigment Red
122

Pigment Red
254

C.I. Name
Pigment Red

57:1
Pigment Red 170 Pigment Red 122 Pigment Red 254

C.I. Number 15850:1 12475 73915 56110

Chemical Class Monoazo Lake Naphthol AS Quinacridone
Diketo-pyrrolo-

pyrrole (DPP)

Hue Bluish-Red Bluish-Red
Bluish-Red

(Magenta)
Neutral Red

Density (g/cm³) 1.42 - 1.80[15] ~1.5[6] ~1.6[10] ~1.48[16]

Oil Absorption (

g/100g )
40 - 50[15] ~40[6] 40 - 50[10] Not specified

Table 2: Fastness Properties

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://manuals.plus/m/89e7ca390e7c184db47e80db95597670ebf8928f097d52169c6ea5db2e4c9767
https://www.sept.org/techpapers/40.pdf
https://www.lr-test.com/uk/astm-d2244-0-test-method-for-calculating-color-difference-by-means-of-instrumental-determination-of-color-coordinates/
https://www.lr-test.com/uk/astm-d2244-0-test-method-for-calculating-color-difference-by-means-of-instrumental-determination-of-color-coordinates/
https://www.byk-instruments.com/industries/paint-coatings/tinting-strength
https://en1.nbchao.com/k/1048/
https://cdn.standards.iteh.ai/samples/71586/f8b744bafed4468e91ac6d7b1b79a9ee/ISO-2812-4-2017.pdf
https://scispace.com/pdf/the-tinting-strength-of-pigments-npkscz82oa.pdf
https://www.researchgate.net/publication/297682162_Particle_Size_Morphology_and_Color_Characteristics_of_CI_Pigment_Red_571_1_Effect_of_Synthesis_Conditions
https://en1.nbchao.com/k/1048/
https://cdn.standards.iteh.ai/samples/71586/f8b744bafed4468e91ac6d7b1b79a9ee/ISO-2812-4-2017.pdf
https://scispace.com/pdf/the-tinting-strength-of-pigments-npkscz82oa.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Pigment Red
57:1

Pigment Red
170

Pigment Red
122

Pigment Red
254

Lightfastness

(BWS)
4-5[15][17] 7[6] 7-8[10] 8[13]

Heat Stability

(°C)
180 - 240[1][15] 180[6] 280 - 300[8][9] up to 300[13]

Water

Resistance (1-5)
4-5[18] 5[6] 5[10] Not specified

Acid Resistance

(1-5)
2-4[15][19][18] 5[6] 5[10] 5[14]

Alkali Resistance

(1-5)
3-4[15][19][18] 5[6] 5[10] 5[14]

Solvent

Resistance
Good[1] Good[7] Excellent[10] Excellent[13]

Migration

Resistance (1-5)
4[15] Not specified Excellent[20] Not specified

Note: Lightfastness is rated on the Blue Wool Scale (BWS), where 1 is very poor and 8 is

excellent. Resistance to water, acid, and alkali is rated on a scale of 1 to 5, where 1 is poor and

5 is excellent.

Experimental Protocols
The data presented in the comparison tables are derived from standardized experimental

procedures. Below are detailed methodologies for key performance evaluations.

Lightfastness Testing
Principle: This test evaluates the resistance of a pigment to color change when exposed to a

standardized light source that simulates indoor or outdoor light conditions.

Standard Method (summarized from ASTM D4303 and ISO 105-B02):[8][9][21]
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Sample Preparation: The pigment is dispersed in a suitable vehicle (e.g., oil, acrylic

emulsion) and applied uniformly to a substrate. A portion of the sample is masked to serve

as an unexposed reference.

Exposure: The prepared samples are placed in a lightfastness testing apparatus equipped

with a xenon arc lamp, which simulates natural daylight.[8][22] The exposure conditions,

including irradiance, temperature, and humidity, are precisely controlled.

Evaluation: The color change of the exposed portion is periodically compared to the

unexposed portion. The degree of fading is assessed visually against the Blue Wool Scale, a

set of eight blue wool standards with known lightfastness.[21][23] Alternatively, the color

difference (ΔE*ab) can be measured instrumentally using a spectrophotometer according to

ASTM D2244.[5][20] The lightfastness rating is determined by the Blue Wool standard that

shows a similar degree of fading.

Heat Stability Testing
Principle: This test determines the maximum temperature a pigment can withstand without

significant color change or degradation.

Standard Method (summarized from general industry practices):[24]

Sample Preparation: The pigment is incorporated into a polymer (e.g., polyethylene, PVC) at

a specified concentration. The pigmented polymer is then molded into plaques or extruded

into films.

Exposure: The prepared samples are placed in a temperature-controlled oven and subjected

to a series of increasing temperatures for a fixed duration (e.g., 5-10 minutes) at each

temperature.

Evaluation: After each heating cycle, the color of the sample is compared to an unheated

control sample. The heat stability is reported as the highest temperature at which no

significant color change (as determined visually or instrumentally) occurs.

Chemical Resistance Testing
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Principle: This test assesses the ability of a pigment to resist color change or bleeding when in

contact with various chemicals.

Standard Method (summarized from ISO 2812):[2][15]

Sample Preparation: A coating containing the pigment is applied to a suitable substrate and

allowed to cure completely.

Exposure: A defined volume of the test chemical (e.g., acid, alkali, solvent) is applied to the

surface of the coating. The treated area is then covered to prevent evaporation and left for a

specified period.

Evaluation: After the exposure time, the chemical is removed, and the test area is cleaned.

The surface is then visually inspected for any changes such as discoloration, blistering, or

softening. The resistance is rated on a scale from 1 (poor) to 5 (excellent), where 5 indicates

no visible change.

Tinting Strength Determination
Principle: This test measures the ability of a colored pigment to impart color to a white base.

Standard Method (summarized from ASTM D322):

Sample Preparation: A precise weight of the test pigment is thoroughly mixed with a larger,

precise weight of a standard white pigment (e.g., titanium dioxide) in a suitable vehicle to

create a tint. A similar mixture is prepared with a reference pigment of the same type.

Drawdown: Both tinted mixtures are drawn down side-by-side on a substrate to produce

films of uniform thickness.

Evaluation: The color of the two tints is compared. The tinting strength is typically expressed

as a percentage relative to the reference pigment, which is assigned a value of 100%. The

comparison can be done visually or instrumentally by measuring the color difference.

Visualizations
The following diagrams illustrate a typical experimental workflow for pigment comparison and

the logical relationship between pigment properties and their suitability for various applications.
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Performance Testing

Select Pigments for Comparison
(e.g., PR 57:1, PR 170, PR 122, PR 254)

Sample Preparation
- Disperse in selected vehicle
- Prepare drawdowns/plaques

Lightfastness Test
(ASTM D4303 / ISO 105-B02) Heat Stability Test Chemical Resistance Test

(ISO 2812) Tinting Strength Test

Data Analysis
- Instrumental Measurement (Spectrophotometer)

- Visual Assessment (Blue Wool / Grey Scale)

Comparative Performance Report
- Tabulated Data

- Performance Summary

Click to download full resolution via product page

Caption: A generalized workflow for the comparative evaluation of organic pigments.
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Pigment Candidates

Key Properties
Target Applications

Pigment Red 57:1 Cost-Effectiveness

Pigment Red 170
High Lightfastness

(BWS 7-8)

Pigment Red 122

High Heat Stability
(>250°C)

Excellent Chemical
Resistance

Pigment Red 254

Printing Inks
(Standard Magenta)

General Purpose Plastics

Industrial Coatings

Automotive Coatings

High-Performance
Plastics

Click to download full resolution via product page

Caption: Logical flow for selecting an organic red pigment based on key properties and target

applications.
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Conclusion
The selection of an organic red pigment is a multifaceted decision that requires a thorough

evaluation of performance characteristics against application demands.

Pigment Red 57:1 stands out as a cost-effective choice for applications where high

lightfastness and heat stability are not primary concerns, such as in many printing inks and

some plastics.[1][25] Its vibrant bluish-red hue and strong tinting power make it an industry

standard for magenta.[4]

Pigment Red 170 offers a significant step up in lightfastness compared to PR 57:1, making it

suitable for more durable applications like industrial coatings.[5][7]

Pigment Red 122 and Pigment Red 254 represent the high-performance tier of organic red

pigments.[8][9][11][12] Both exhibit exceptional lightfastness, heat stability, and chemical

resistance, rendering them ideal for the most demanding applications, including automotive

coatings and engineering plastics.[8][9][13][14] The choice between PR 122 and PR 254

may come down to specific hue requirements, with PR 122 offering a magenta shade and

PR 254 a more neutral red.

For researchers and scientists, understanding the trade-offs between cost and performance is

crucial. While PR 57:1 provides an economical solution for certain applications, the superior

fastness properties of PR 122 and PR 254 are indispensable for formulations requiring long-

term durability and color stability. This guide serves as a foundational resource for making an

informed pigment selection based on objective data and standardized testing methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. measurecolour.com.my [measurecolour.com.my]

2. sciomax.com [sciomax.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b610103?utm_src=pdf-body
https://measurecolour.com.my/wp-content/uploads/2019/02/Test-Methods-for-Color-Measurement-an04_06.pdf
https://fyitester.com/5-testing-methods-for-color-fastness-to-light/
https://pure.uva.nl/ws/files/185694004/An_investigation_of_organic_red_pigments_used_in_paintings_by_Vincent_van_Gogh.pdf
https://www.fire-test.com/newsinfo/4751250.html
https://en1.nbchao.com/s/1604/
https://www.micomlab.com/micom-testing/astm-d4303/
https://store.astm.org/d4303-99.html
https://manuals.plus/m/89e7ca390e7c184db47e80db95597670ebf8928f097d52169c6ea5db2e4c9767
https://www.sept.org/techpapers/40.pdf
https://www.micomlab.com/micom-testing/astm-d4303/
https://store.astm.org/d4303-99.html
https://www.lr-test.com/uk/astm-d2244-0-test-method-for-calculating-color-difference-by-means-of-instrumental-determination-of-color-coordinates/
https://www.byk-instruments.com/industries/paint-coatings/tinting-strength
https://www.benchchem.com/product/b610103?utm_src=pdf-custom-synthesis
https://measurecolour.com.my/wp-content/uploads/2019/02/Test-Methods-for-Color-Measurement-an04_06.pdf
https://www.sciomax.com/iso-2812%E2%80%911-2812%E2%80%914iso-enpaints-and-varnishes-determination-of-resistance-to-liquids-immersion-spotting-methods-discuss-the-specific-use-and-purpose-you-ca/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. standards.iteh.ai [standards.iteh.ai]

4. pure.uva.nl [pure.uva.nl]

5. ASTM D2244 Calculation of Color Tolerances and Color Differences-
南京睿督科技有限公司 [fire-test.com]

6. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

7. en1.nbchao.com [en1.nbchao.com]

8. micomlab.com [micomlab.com]

9. store.astm.org [store.astm.org]

10. scispace.com [scispace.com]

11. manuals.plus [manuals.plus]

12. sept.org [sept.org]

13. lr-test.com [lr-test.com]

14. byk-instruments.com [byk-instruments.com]

15. How to measure the chemical resistance of paint film? [en1.nbchao.com]

16. researchgate.net [researchgate.net]

17. scribd.com [scribd.com]

18. industrialphysics.com [industrialphysics.com]

19. wewontech.com [wewontech.com]

20. micomlab.com [micomlab.com]

21. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

22. fyitester.com [fyitester.com]

23. atlas-mts.com.br [atlas-mts.com.br]

24. How is pigment heat resistance tested? Q&A | NBCHAO [en1.nbchao.com]

25. fyitester.com [fyitester.com]

To cite this document: BenchChem. [A Comparative Guide to Organic Red Pigments:
Featuring Pigment Red 57:1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-
organic-red-pigments]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://standards.iteh.ai/catalog/standards/astm/5a8fa933-b584-48a5-ae66-2dd66a14abd5/astm-d2244-05
https://pure.uva.nl/ws/files/185694004/An_investigation_of_organic_red_pigments_used_in_paintings_by_Vincent_van_Gogh.pdf
https://www.fire-test.com/newsinfo/4751250.html
https://www.fire-test.com/newsinfo/4751250.html
https://cdn.standards.iteh.ai/samples/71586/f8b744bafed4468e91ac6d7b1b79a9ee/ISO-2812-4-2017.pdf
https://en1.nbchao.com/s/1604/
https://www.micomlab.com/micom-testing/astm-d4303/
https://store.astm.org/d4303-99.html
https://scispace.com/pdf/the-tinting-strength-of-pigments-npkscz82oa.pdf
https://manuals.plus/m/89e7ca390e7c184db47e80db95597670ebf8928f097d52169c6ea5db2e4c9767
https://www.sept.org/techpapers/40.pdf
https://www.lr-test.com/uk/astm-d2244-0-test-method-for-calculating-color-difference-by-means-of-instrumental-determination-of-color-coordinates/
https://www.byk-instruments.com/industries/paint-coatings/tinting-strength
https://en1.nbchao.com/k/1048/
https://www.researchgate.net/publication/297682162_Particle_Size_Morphology_and_Color_Characteristics_of_CI_Pigment_Red_571_1_Effect_of_Synthesis_Conditions
https://www.scribd.com/document/913100131/Tinting-Strength
https://industrialphysics.com/standards/iso-2812/
https://www.wewontech.com/testing-standards/190125061.pdf
https://www.micomlab.com/micom-testing/astm-d2244/
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://fyitester.com/light-fastness-testing/
https://atlas-mts.com.br/wp-content/uploads/2023/11/Atlas-SG106-Textile-Test-Methods-2023-07-31.pdf
https://en1.nbchao.com/w/3933/
https://fyitester.com/5-testing-methods-for-color-fastness-to-light/
https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-organic-red-pigments
https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-organic-red-pigments
https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-organic-red-pigments
https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-organic-red-pigments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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